Cas no 16078-45-8 (Quinoline, 1,2,3,4-tetrahydro-2,6-dimethyl-)

Quinoline, 1,2,3,4-tetrahydro-2,6-dimethyl- structure
16078-45-8 structure
Product Name:Quinoline, 1,2,3,4-tetrahydro-2,6-dimethyl-
CAS No:16078-45-8
MF:C11H15N
MW:161.243502855301
CID:1340204
PubChem ID:13094330
Update Time:2025-04-20

Quinoline, 1,2,3,4-tetrahydro-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 1,2,3,4-tetrahydro-2,6-dimethyl-
    • 2,6-dimethyl-1,2,3,4-tetrahydroquinoline
    • F84639
    • AKOS006370451
    • SCHEMBL4133012
    • DTXSID80517989
    • Quinoline,1,2,3,4-tetrahydro-2,6-dimethyl
    • 16078-45-8
    • Inchi: 1S/C11H15N/c1-8-3-6-11-10(7-8)5-4-9(2)12-11/h3,6-7,9,12H,4-5H2,1-2H3
    • InChI Key: IHEQGRQCHGIUQE-UHFFFAOYSA-N
    • SMILES: N1C2C=CC(C)=CC=2CCC1C

Computed Properties

  • Exact Mass: 161.12055
  • Monoisotopic Mass: 161.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03

Quinoline, 1,2,3,4-tetrahydro-2,6-dimethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1PlusChem
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Quinoline, 1,2,3,4-tetrahydro-2,6-dimethyl-
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1PlusChem
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